Cas no 1327548-01-5 (N-benzyl-2-3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl-N-(pyridin-2-yl)acetamide)

N-benzyl-2-3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl-N-(pyridin-2-yl)acetamide structure
1327548-01-5 structure
Product Name:N-benzyl-2-3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl-N-(pyridin-2-yl)acetamide
CAS No:1327548-01-5
MF:C23H21FN4O2
MW:404.436848402023
CID:6357513
PubChem ID:49707683
Update Time:2024-01-15

N-benzyl-2-3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl-N-(pyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-2-3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl-N-(pyridin-2-yl)acetamide
    • N-benzyl-2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]-N-pyridin-2-ylacetamide
    • 1327548-01-5
    • VU0520496-1
    • F5788-0811
    • N-benzyl-2-(3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl)-N-(pyridin-2-yl)acetamide
    • AKOS024518570
    • N-benzyl-2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]-N-(pyridin-2-yl)acetamide
    • Inchi: 1S/C23H21FN4O2/c24-19-9-11-20(12-10-19)27-15-14-26(23(27)30)17-22(29)28(21-8-4-5-13-25-21)16-18-6-2-1-3-7-18/h1-13H,14-17H2
    • InChI Key: FLWZYKVUIBTEDE-UHFFFAOYSA-N
    • SMILES: C(N(CC1=CC=CC=C1)C1=NC=CC=C1)(=O)CN1C(=O)N(C2=CC=C(F)C=C2)CC1

Computed Properties

  • Exact Mass: 404.16485409g/mol
  • Monoisotopic Mass: 404.16485409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 590
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 56.8Ų

N-benzyl-2-3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl-N-(pyridin-2-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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